2-[2-[3-(Oxan-2-yl)propanoylamino]ethyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[2-[3-(oxan-2-yl)propanoylamino]ethyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C14H20N2O4S/c17-12(5-4-10-3-1-2-8-20-10)15-7-6-13-16-11(9-21-13)14(18)19/h9-10H,1-8H2,(H,15,17)(H,18,19)
• InChI Key: FJSQVRLKRNXZKV-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CCC(=O)NCCC2=NC(=CS2)C(=O)O
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

2-[2-[3-(Oxan-2-yl)propanoylamino]ethyl]-1,3-thiazole-4-carboxylic acid, also known as OTPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-[2-[3-(Oxan-2-yl)propanoylamino]ethyl]-1,3-thiazole-4-carboxylic acid is not yet fully understood. However, studies have suggested that this compound exerts its anticancer effects by inhibiting tubulin polymerization, disrupting microtubule dynamics, and inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the biochemical and physiological processes of cancer cells. Studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and disrupt microtubule dynamics. Furthermore, this compound has been shown to have minimal toxicity towards normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[2-[3-(Oxan-2-yl)propanoylamino]ethyl]-1,3-thiazole-4-carboxylic acid is its potent anticancer activity against a variety of cancer cell lines. Furthermore, this compound has been shown to have minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. However, the synthesis of this compound is relatively complex and requires the use of coupling agents such as EDC and NHS. Additionally, the mechanism of action of this compound is not yet fully understood, which may limit its potential for clinical use.

Future Directions

There are several future directions for the study of 2-[2-[3-(Oxan-2-yl)propanoylamino]ethyl]-1,3-thiazole-4-carboxylic acid. One potential direction is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential drug targets. Furthermore, the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative disorders, should be explored.
In conclusion, this compound is a promising compound that exhibits potent anticancer activity and minimal toxicity towards normal cells. Further research is needed to fully understand the mechanism of action of this compound and to identify potential drug targets. Additionally, the development of more efficient and cost-effective synthesis methods for this compound may increase its potential for clinical use.

Synthesis Methods

The synthesis of 2-[2-[3-(Oxan-2-yl)propanoylamino]ethyl]-1,3-thiazole-4-carboxylic acid involves the reaction of 2-aminothiazole with oxan-2-ylpropanoic acid in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then condensed with 2-(tert-butoxycarbonylamino)ethyl trifluoroacetate to yield this compound.

Scientific Research Applications

2-[2-[3-(Oxan-2-yl)propanoylamino]ethyl]-1,3-thiazole-4-carboxylic acid has been extensively studied for its potential as an anticancer agent. Studies have shown that this compound exhibits potent cytotoxicity against a variety of cancer cell lines, including breast, lung, and prostate cancer cells. Furthermore, this compound has been shown to induce apoptosis, inhibit cell proliferation, and disrupt microtubule dynamics in cancer cells.